Cas no 1038343-47-3 (O-tert-Butyl-L-threonine amide hydrochloride)

• Product Name: O-tert-Butyl-L-threonine amide hydrochloride
• CAS No: 1038343-47-3
• MF: C₈H₁₉ClN₂O₂
• MW: 210.7017
• MDL: MFCD08458641
• CID: 2092934
• PubChem ID: 56777327
• Update Time: 2025-07-23

O-tert-Butyl-L-threonine amide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Amino-3-(tert-butoxy)butanamide hydrochloride
• H-Thr(tBu)-NH2.HCl
• H-Thr(tbu)-nh2 hcl
• H-Thr(tBu)-NH2 hydrochloride
• H-thr(tbu)-nh2·hcl
• O-t-butyl-L-threoninamide hydrochloride
• (2S,3R)-2-Amino-3-(1,1-dimethylethoxy)butanamide hydrochloride (1:1)
• H-Thr(tBu)-NH2HCl
• AK131078
• O-tert-Butyl-L-threonine amide hydrochloride
• C8H18N2O2.HCl
• 4237AH
• AX8252001
• ST24034091
• O-tert-Butyl-L-threoninamide--hydrogen chloride (1/1)
• CS-0043112
• AKOS016014719
• HY-W050802
• 1038343-47-3
• 40738-21-4
• DS-6839
• DA-74306
• DB-234864
• (2S,3R)-2-amino-3-[(2-methylpropan-2-yl)oxy]butanamide;hydrochloride
• J-001045
• MFCD08458641
• DTXSID50718542
• F86426

• MDL： MFCD08458641
• Inchi： 1S/C8H18N2O2.ClH/c1-5(6(9)7(10)11)12-8(2,3)4;/h5-6H,9H2,1-4H3,(H2,10,11);1H/t5-,6+;/m1./s1
• InChI Key： VVNODVSZQKXIHL-IBTYICNHSA-N
• SMILES： Cl[H].O([C@]([H])(C([H])([H])[H])[C@@]([H])(C(N([H])[H])=O)N([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 210.11400
• Monoisotopic Mass: 210.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3

Experimental Properties

• PSA: 78.34000
• LogP: 2.20520

Additional information on O-tert-Butyl-L-threonine amide hydrochloride

Professional Introduction to O-tert-Butyl-L-threonine amide hydrochloride (CAS No. 1038343-47-3)

O-tert-Butyl-L-threonine amide hydrochloride, a compound with the chemical identifier CAS No. 1038343-47-3, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, specifically a hydrochloride derivative of the amide formed from L-threonine and tert-butanol, has garnered considerable attention due to its unique structural properties and potential applications in drug development and therapeutic interventions.

The molecular structure of O-tert-butyl-L-threonine amide hydrochloride is characterized by a chiral center derived from the L-threonine backbone, which is further modified by the introduction of a tert-butyl group. This modification enhances the compound's stability and bioavailability, making it an attractive candidate for various pharmacological applications. The hydrochloride salt form improves solubility in aqueous solutions, facilitating its use in formulations requiring precise dosing and controlled release.

In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activities while avoiding their limitations such as degradation in vivo. O-tert-butyl-L-threonine amide hydrochloride fits well within this category, as it can serve as a building block for more complex peptidomimetic structures. These structures are being explored for their potential in targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of O-tert-butyl-L-threonine amide hydrochloride is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many physiological processes, and their overactivity or misregulation is associated with numerous diseases. By designing peptidomimetics that can selectively inhibit specific proteases, researchers aim to develop novel therapeutics that can modulate these pathways effectively. The tert-butyl group in O-tert-butyl-L-threonine amide hydrochloride provides a stable scaffold that can be further modified to enhance binding affinity and specificity to target proteases.

Recent studies have highlighted the potential of this compound in the treatment of cancer. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By developing peptidomimetics that can interfere with these pathways, researchers hope to identify new therapeutic strategies. For instance, O-tert-butyl-L-threonine amide hydrochloride has been used as a precursor in the synthesis of molecules that target tyrosine kinases, which are overexpressed in many cancer types. These peptidomimetics have shown promise in preclinical studies, demonstrating the ability to inhibit tumor growth and metastasis.

The compound's chiral nature also makes it an interesting candidate for studying stereoselective drug design. Enantiomers, which are mirror-image isomers of chiral molecules, can exhibit significantly different biological activities despite having identical chemical structures. By carefully controlling the stereochemistry of O-tert-butyl-L-threonine amide hydrochloride derivatives, researchers can optimize their pharmacological properties for specific therapeutic applications. This aspect is particularly relevant in the development of central nervous system (CNS) drugs, where enantiomeric purity is often critical for efficacy and safety.

Another area where O-tert-butyl-L-threonine amide hydrochloride shows promise is in the field of antibiotic development. Antibiotic resistance is a growing global health concern, necessitating the discovery of new antibiotics with novel mechanisms of action. Peptidomimetics derived from this compound have been investigated for their ability to interfere with bacterial cell wall synthesis and other vital processes. By mimicking natural peptides that bacteria rely on for survival, these synthetic molecules can offer a new arsenal against resistant bacterial strains.

The synthesis and characterization of O-tert-butyl-L-threonine amide hydrochloride have also contributed to advancements in synthetic methodology. The development of efficient synthetic routes allows for scalable production of this compound, making it more accessible for research and commercial applications. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing complex peptidomimetic derivatives from this building block. These advancements not only facilitate drug discovery but also provide valuable insights into reaction mechanisms and molecular design principles.

In conclusion, O-tert-butyl-L-threonine amide hydrochloride (CAS No. 1038343-47-3) represents a versatile and innovative compound with significant potential across multiple domains of pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing peptidomimetics with applications ranging from cancer therapy to antibiotic development. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in shaping the future of medicine.